Cas no 1824534-48-6 (7-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid)

7-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid is a bicyclic dicarboxylic acid derivative featuring a rigid azabicyclic scaffold. Its unique structure, combining a nitrogen bridgehead with two carboxylic acid functionalities, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The compound's constrained geometry enhances stereochemical control in reactions, while its bifunctional nature allows for diverse derivatization. It is particularly useful in the design of conformationally restricted pharmacophores, such as glutamate receptor modulators or enzyme inhibitors. The high purity and well-defined stereochemistry of this compound ensure reproducibility in research applications. Its stability under standard conditions further facilitates handling and storage.
7-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid structure
1824534-48-6 structure
Product Name:7-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
CAS No:1824534-48-6
MF:C8H11NO4
MW:185.177242517471
CID:5152783
PubChem ID:12226250
Update Time:2025-05-20

7-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
    • Inchi: 1S/C8H11NO4/c10-7(11)5-3-1-2-4(9-3)6(5)8(12)13/h3-6,9H,1-2H2,(H,10,11)(H,12,13)
    • InChI Key: DNROOLKUYMVQIR-UHFFFAOYSA-N
    • SMILES: C12NC(CC1)C(C(O)=O)C2C(O)=O

7-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid Pricemore >>

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7-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid Related Literature

Additional information on 7-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid

7-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid: A Comprehensive Overview

7-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid (CAS No. 1824534-48-6) is a unique bicyclic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its rigid bicyclic structure and functional carboxylic acid groups, has garnered attention due to its versatile applications in drug design, polymer synthesis, and advanced materials development.

The core structure of 7-azabicyclo[2.2.1]heptane is a bicyclic system with a nitrogen atom at the 7-position, creating a rigid framework that is highly resistant to conformational changes. This rigidity is advantageous in applications where structural integrity is crucial, such as in the design of bioactive molecules or high-performance polymers. The presence of two carboxylic acid groups at the 2 and 3 positions further enhances its functional versatility, enabling it to participate in a wide range of chemical reactions, including esterification, amidation, and polymerization.

Recent studies have highlighted the potential of 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid in drug delivery systems. Researchers have explored its ability to serve as a scaffold for constructing drug carriers with controlled release properties. The compound's unique structure allows for the incorporation of various functional groups, making it an ideal candidate for designing stimuli-responsive drug delivery systems that can release therapeutic agents in response to specific environmental changes, such as pH or temperature variations.

In the realm of polymer science, 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid has been utilized as a building block for synthesizing high-performance polymers with exceptional mechanical properties. By incorporating this compound into polymer networks, scientists have achieved materials with enhanced tensile strength and thermal stability, which are highly desirable for applications in aerospace, automotive industries, and advanced electronics.

Moreover, the compound has shown promise in the development of advanced catalysts for organic synthesis. Its rigid bicyclic structure provides a well-defined environment for catalytic reactions, enhancing selectivity and reaction efficiency. Recent research has demonstrated its effectiveness in asymmetric catalysis, where it serves as a chiral ligand for metal complexes, facilitating the synthesis of enantiomerically enriched compounds with high yields.

The synthesis of 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid involves a multi-step process that combines ring-closing metathesis with subsequent functionalization steps to introduce the carboxylic acid groups. This synthetic route has been optimized to achieve high yields and excellent purity levels, making it suitable for large-scale production.

In conclusion, 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid (CAS No. 1824534-48-6) is a versatile compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug design, polymer synthesis, and catalysis research. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing modern chemistry and materials science is expected to grow significantly.

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